Cas no 1482045-33-9 (2-amino-2-(3-methylpyrazin-2-yl)acetic acid)
2-amino-2-(3-methylpyrazin-2-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-2-(3-methylpyrazin-2-yl)acetic acid
- 1482045-33-9
- EN300-1744570
-
- Inchi: 1S/C7H9N3O2/c1-4-6(5(8)7(11)12)10-3-2-9-4/h2-3,5H,8H2,1H3,(H,11,12)
- InChI Key: NVXMWLJKOPCSOY-UHFFFAOYSA-N
- SMILES: OC(C(C1C(C)=NC=CN=1)N)=O
Computed Properties
- Exact Mass: 167.069476538g/mol
- Monoisotopic Mass: 167.069476538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.4
- Topological Polar Surface Area: 89.1Ų
2-amino-2-(3-methylpyrazin-2-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1744570-0.05g |
2-amino-2-(3-methylpyrazin-2-yl)acetic acid |
1482045-33-9 | 0.05g |
$900.0 | 2023-09-20 | ||
| Enamine | EN300-1744570-0.1g |
2-amino-2-(3-methylpyrazin-2-yl)acetic acid |
1482045-33-9 | 0.1g |
$943.0 | 2023-09-20 | ||
| Enamine | EN300-1744570-0.25g |
2-amino-2-(3-methylpyrazin-2-yl)acetic acid |
1482045-33-9 | 0.25g |
$985.0 | 2023-09-20 | ||
| Enamine | EN300-1744570-0.5g |
2-amino-2-(3-methylpyrazin-2-yl)acetic acid |
1482045-33-9 | 0.5g |
$1027.0 | 2023-09-20 | ||
| Enamine | EN300-1744570-1.0g |
2-amino-2-(3-methylpyrazin-2-yl)acetic acid |
1482045-33-9 | 1g |
$1070.0 | 2023-06-03 | ||
| Enamine | EN300-1744570-2.5g |
2-amino-2-(3-methylpyrazin-2-yl)acetic acid |
1482045-33-9 | 2.5g |
$2100.0 | 2023-09-20 | ||
| Enamine | EN300-1744570-5.0g |
2-amino-2-(3-methylpyrazin-2-yl)acetic acid |
1482045-33-9 | 5g |
$3105.0 | 2023-06-03 | ||
| Enamine | EN300-1744570-10.0g |
2-amino-2-(3-methylpyrazin-2-yl)acetic acid |
1482045-33-9 | 10g |
$4606.0 | 2023-06-03 | ||
| Enamine | EN300-1744570-1g |
2-amino-2-(3-methylpyrazin-2-yl)acetic acid |
1482045-33-9 | 1g |
$1070.0 | 2023-09-20 | ||
| Enamine | EN300-1744570-5g |
2-amino-2-(3-methylpyrazin-2-yl)acetic acid |
1482045-33-9 | 5g |
$3105.0 | 2023-09-20 |
2-amino-2-(3-methylpyrazin-2-yl)acetic acid Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 2-amino-2-(3-methylpyrazin-2-yl)acetic acid
Introduction to 2-amino-2-(3-methylpyrazin-2-yl)acetic acid (CAS No. 1482045-33-9)
2-amino-2-(3-methylpyrazin-2-yl)acetic acid, identified by the CAS number 1482045-33-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the pyrazine derivatives, a class of heterocyclic compounds known for their diverse biological activities. The unique structural features of this molecule, particularly the presence of both amino and carboxylic acid functional groups, make it a versatile intermediate in synthetic chemistry and a potential candidate for various therapeutic applications.
The molecular structure of 2-amino-2-(3-methylpyrazin-2-yl)acetic acid consists of a central pyrazine ring substituted with a methyl group at the 3-position and acetylamino groups at the 2-position. This configuration imparts specific chemical properties that are exploited in drug design and development. The pyrazine core is known to interact with biological targets such as enzymes and receptors, making it a valuable scaffold for medicinal chemistry. Additionally, the presence of multiple reactive sites allows for further functionalization, enabling the synthesis of more complex derivatives with tailored biological properties.
In recent years, there has been growing interest in pyrazine derivatives due to their potential as pharmacological agents. Research has demonstrated that these compounds can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The structural motif of 2-amino-2-(3-methylpyrazin-2-yl)acetic acid has been explored in several studies as a basis for developing novel therapeutic molecules. For instance, modifications to this scaffold have led to the discovery of compounds with enhanced binding affinity to specific biological targets, which could translate into more effective treatments for various diseases.
One notable area of research involving 2-amino-2-(3-methylpyrazin-2-yl)acetic acid is its role as a precursor in the synthesis of bioactive molecules. The compound's ability to undergo various chemical reactions, such as condensation, alkylation, and acylation, makes it a valuable building block for constructing more complex structures. These reactions can be tailored to introduce specific functional groups that are critical for biological activity. For example, researchers have utilized this compound to synthesize peptidomimetics, which mimic the structure and function of natural peptides but with improved stability and bioavailability.
The pharmacological potential of 2-amino-2-(3-methylpyrazin-2-yl)acetic acid has been further explored in preclinical studies. These studies have shown that derivatives of this compound can modulate key signaling pathways involved in disease processes. For instance, some derivatives have demonstrated inhibitory effects on enzymes such as kinases and phosphodiesterases, which are implicated in cancer progression and inflammation. Additionally, the compound's ability to cross cell membranes has made it an attractive candidate for drug delivery systems designed to enhance therapeutic efficacy.
In terms of synthetic methodologies, 2-amino-2-(3-methylpyrazin-2-yl)acetic acid serves as an important intermediate in multi-step synthetic routes. The development of efficient synthetic protocols for this compound has enabled researchers to produce it in sufficient quantities for both laboratory-scale experiments and industrial applications. Advances in synthetic chemistry have also allowed for the introduction of chiral centers into the molecule, which is crucial for developing enantiomerically pure drugs that exhibit optimal pharmacological profiles.
The versatility of 2-amino-2-(3-methylpyrazin-2-yl)acetic acid extends beyond its use as a synthetic intermediate; it also finds applications in material science and biotechnology. For example, its structural features make it suitable for designing polymers with specific properties, such as biodegradability and biocompatibility. These polymers can be used in drug delivery systems or as scaffolds for tissue engineering applications.
As research continues to uncover new applications for 2-amino-2-(3-methylpyrazin-2-yl)acetic acid, its importance in the chemical and pharmaceutical industries is likely to grow. The compound's unique structural features and reactivity profile make it a valuable tool for both academic researchers and industrial scientists working on developing novel therapeutics and materials. Future studies may explore its potential in areas such as neuroscience and immunology, where pyrazine derivatives have shown promise.
In conclusion, 1482045-33-9 represents a significant compound in the realm of organic chemistry and pharmaceutical research. Its structural complexity and functional diversity provide numerous opportunities for innovation across multiple disciplines. As our understanding of its properties continues to expand, 1482045-33-9 is poised to play an increasingly important role in shaping the future of drug discovery and material science.
1482045-33-9 (2-amino-2-(3-methylpyrazin-2-yl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)